5,5,5-Trimethoxypent-3-en-2-one
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Description
5,5,5-Trimethoxypent-3-en-2-one is an α,β-unsaturated ketone featuring three methoxy (-OCH₃) groups at the 5th carbon position. Its molecular formula is C₈H₁₂O₄, with a molecular weight of 172.18 g/mol. The compound’s structure includes a conjugated enone system (C=C-C=O), which confers reactivity in cycloaddition and nucleophilic addition reactions. Applications include its use as a synthetic intermediate in organic chemistry, particularly in the preparation of heterocycles and bioactive molecules.
Properties
CAS No. |
61203-80-3 |
|---|---|
Molecular Formula |
C8H14O4 |
Molecular Weight |
174.19 g/mol |
IUPAC Name |
5,5,5-trimethoxypent-3-en-2-one |
InChI |
InChI=1S/C8H14O4/c1-7(9)5-6-8(10-2,11-3)12-4/h5-6H,1-4H3 |
InChI Key |
KELVGRSLQCNMGL-UHFFFAOYSA-N |
Canonical SMILES |
CC(=O)C=CC(OC)(OC)OC |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 5,5,5-Trimethoxypent-3-en-2-one typically involves the methoxylation of a suitable precursor. One common method includes the reaction of a pentenone derivative with methanol in the presence of an acid catalyst. The reaction conditions often require controlled temperatures and specific catalysts to ensure high yield and purity.
Industrial Production Methods
In an industrial setting, the production of 5,5,5-Trimethoxypent-3-en-2-one may involve large-scale methoxylation processes. These processes are optimized for efficiency and cost-effectiveness, often utilizing continuous flow reactors and advanced separation techniques to isolate the desired product.
Chemical Reactions Analysis
Types of Reactions
5,5,5-Trimethoxypent-3-en-2-one undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.
Reduction: Reduction reactions can convert the compound into alcohols or alkanes.
Substitution: Methoxy groups can be substituted with other functional groups under appropriate conditions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are frequently used.
Substitution: Reagents like halogens (e.g., chlorine, bromine) and nucleophiles (e.g., amines, thiols) are employed.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols.
Scientific Research Applications
5,5,5-Trimethoxypent-3-en-2-one has diverse applications in scientific research:
Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.
Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Research is ongoing to explore its potential as a therapeutic agent in drug development.
Industry: It finds applications in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 5,5,5-Trimethoxypent-3-en-2-one involves its interaction with specific molecular targets. The compound can act as an electrophile, reacting with nucleophiles in biological systems. This interaction can lead to the modulation of various biochemical pathways, influencing cellular processes and functions.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural and Functional Group Variations
The following compounds share the pent-3-en-2-one backbone but differ in substituents, leading to distinct physicochemical and reactive properties:
Key Observations:
- Electron Effects: Methoxy groups in the target compound donate electrons via resonance, activating the enone system for nucleophilic additions. In contrast, trifluoro substituents (e.g., CAS 453-33-8) withdraw electrons, reducing enone reactivity .
Physicochemical Properties
Lipophilicity :
- The trifluoro derivative (CAS 453-33-8) has higher polarity due to -CF₃ and -OH groups (predicted XLogP3 ≈ 1.2), whereas 5,5,5-trimethoxypent-3-en-2-one is moderately lipophilic (estimated XLogP3 ≈ 0.5) due to methoxy groups.
- 5-Phenylpent-3-en-2-one exhibits higher lipophilicity (XLogP3 = 2.3) due to the aromatic ring .
Thermal Stability :
- Methoxy groups enhance thermal stability compared to esters (e.g., CID 15104041), which may decompose under acidic/basic conditions .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
